3-chloroacetyl-3-demethylthiocolchicine
3-chloroacetyl-3-demethylthiocolchicine
Brand Name:
Vulcanchem
CAS No.:
148731-66-2
VCID:
VC0140561
InChI:
InChI=1S/C23H24ClNO6S/c1-12(26)25-16-7-5-13-9-18(31-20(28)11-24)22(29-2)23(30-3)21(13)14-6-8-19(32-4)17(27)10-15(14)16/h6,8-10,16H,5,7,11H2,1-4H3,(H,25,26)/t16-/m0/s1
SMILES:
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)OC(=O)CCl
Molecular Formula:
C23H24ClNO6S
Molecular Weight:
478 g/mol
3-chloroacetyl-3-demethylthiocolchicine
CAS No.: 148731-66-2
Main Products
VCID: VC0140561
Molecular Formula: C23H24ClNO6S
Molecular Weight: 478 g/mol
| CAS No. | 148731-66-2 |
|---|---|
| Product Name | 3-chloroacetyl-3-demethylthiocolchicine |
| Molecular Formula | C23H24ClNO6S |
| Molecular Weight | 478 g/mol |
| IUPAC Name | [(7S)-7-acetamido-1,2-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-3-yl] 2-chloroacetate |
| Standard InChI | InChI=1S/C23H24ClNO6S/c1-12(26)25-16-7-5-13-9-18(31-20(28)11-24)22(29-2)23(30-3)21(13)14-6-8-19(32-4)17(27)10-15(14)16/h6,8-10,16H,5,7,11H2,1-4H3,(H,25,26)/t16-/m0/s1 |
| Standard InChIKey | KXBYMXNKGWHCBS-INIZCTEOSA-N |
| Isomeric SMILES | CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)OC(=O)CCl |
| SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)OC(=O)CCl |
| Canonical SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC)OC(=O)CCl |
| Synonyms | 3-CATC 3-chloroacetyl-3-demethylthiocolchicine |
| PubChem Compound | 132848 |
| Last Modified | Nov 11 2021 |
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